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Compound of Interest

Compound Name: Creticoside C

Cat. No.: B1151786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Creticoside C is a naturally occurring diterpenoid glycoside that has garnered interest within

the scientific community. This technical guide provides a comprehensive overview of the

discovery, natural source, and current understanding of the biological activities of Creticoside
C. All quantitative data is presented in structured tables for clarity, and detailed experimental

methodologies from cited literature are provided. Furthermore, logical relationships and

experimental workflows are visualized using diagrams generated with Graphviz.

Discovery and Natural Source
Creticoside C was first discovered and isolated from the herbs of Pteris cretica, a species of

fern. It is classified as an ent-kaurane diterpenoid glycoside.

Table 1: Chemical and Physical Properties of Creticoside C
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Property Value

CAS Number 53452-34-9

Molecular Formula C26H44O8

Molecular Weight 484.6 g/mol

Natural Source Pteris cretica

Experimental Protocols
Isolation of Creticoside C
While the original isolation protocol for Creticoside C is not detailed in recent literature, a

general procedure for the isolation of diterpenoid glycosides from Pteris cretica can be

described as follows. This process typically involves solvent extraction, followed by

chromatographic separation.

Experimental Workflow for Isolation
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Figure 1: Generalized workflow for the isolation of Creticoside C from Pteris cretica.

Methodology:

Extraction: The dried and powdered aerial parts of Pteris cretica are extracted with a 70%

aqueous ethanol solution at room temperature. This process is typically repeated multiple

times to ensure exhaustive extraction of the plant material.

Concentration: The resulting ethanolic extract is then concentrated under reduced pressure

to yield a crude residue.
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Solvent Partitioning: The crude extract is suspended in water and subjected to sequential

partitioning with solvents of increasing polarity, such as petroleum ether, dichloromethane,

ethyl acetate, and n-butanol. This step separates compounds based on their solubility.

Chromatographic Separation: The fraction containing Creticoside C (typically the more polar

fractions like ethyl acetate or n-butanol) is then subjected to various column chromatography

techniques. Common stationary phases include silica gel and Sephadex LH-20. Elution is

performed with a gradient of solvents to separate the different components.

Purification: Final purification of Creticoside C is achieved using preparative High-

Performance Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation
The structure of Creticoside C was determined using a combination of spectroscopic

techniques.

Table 2: Spectroscopic Data for Creticoside C

Technique Data Type Observations

NMR Spectroscopy
1H NMR, 13C NMR, COSY,

HMQC, HMBC

Provides detailed information

on the carbon-hydrogen

framework, establishing the

connectivity of the diterpenoid

core and the glycosidic

linkage.

Mass Spectrometry ESI-MS, HR-ESI-MS

Determines the molecular

weight and elemental

composition of the molecule,

confirming the molecular

formula.

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments are performed to elucidate the complete chemical structure of the
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isolated compound. These experiments reveal the proton and carbon environments and their

connectivities, allowing for the assignment of all atoms in the molecule.

Mass Spectrometry (MS): Electrospray Ionization Mass Spectrometry (ESI-MS) is used to

determine the molecular weight of the compound. High-Resolution ESI-MS (HR-ESI-MS)

provides the exact mass, which is used to confirm the elemental composition and molecular

formula.

Biological Activity of Creticoside C
Recent research has begun to explore the biological activities of Creticoside C. One study

investigated its potential as an antiviral agent.

Binding to SARS-CoV-2 Nsp9 Protein
A 2021 study screened a library of natural products for their ability to bind to the Nsp9 protein

of SARS-CoV-2, which is essential for viral replication. Creticoside C was identified as one of

the compounds in this library.

Logical Relationship of the Screening Process
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Figure 2: Logical flow of the screening process to identify natural products binding to SARS-
CoV-2 Nsp9.

While this study identified Creticoside C as a compound of interest, further research is

required to determine if this binding has a significant inhibitory effect on viral replication and to

elucidate the precise mechanism of action. Information regarding other biological activities and

the signaling pathways modulated by Creticoside C is not extensively available in the current

scientific literature.

Conclusion
Creticoside C is an ent-kaurane diterpenoid glycoside naturally found in the fern Pteris cretica.

Its discovery and structural elucidation have been accomplished through standard

phytochemistry and spectroscopic techniques. While preliminary studies suggest potential

biological activities, such as binding to viral proteins, the full therapeutic potential and the

underlying mechanisms of action of Creticoside C remain areas for future investigation. This

technical guide provides a foundational understanding for researchers and professionals

interested in the further development of this natural product.

To cite this document: BenchChem. [Creticoside C: A Technical Overview of its Discovery,
Natural Source, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151786#creticoside-c-discovery-and-natural-source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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